1-[2-(4-Fluorophenyl)-2-oxoethyl]-8-hydroxyquinolinium

• Molecular Formula: C17H13FNO2+
• Molecular Weight: 282.29 g/mol
• IUPAC Name: 1-(4-fluorophenyl)-2-(8-hydroxyquinolin-1-ium-1-yl)ethanone
• InChI: InChI=1S/C17H12FNO2/c18-14-8-6-12(7-9-14)16(21)11-19-10-2-4-13-3-1-5-15(20)17(13)19/h1-10H,11H2/p+1
• InChI Key: SQJYGFFMMNTCFI-UHFFFAOYSA-O
• Canonical SMILES: C1=CC2=C(C(=C1)O)[N+](=CC=C2)CC(=O)C3=CC=C(C=C3)F

Description

This compound features a quinolinium core substituted with a 4-fluorophenyl group and an oxoethyl group, which contribute to its distinct chemical behavior and reactivity .

Preparation Methods

The synthesis of 1-[2-(4-Fluorophenyl)-2-oxoethyl]-8-hydroxyquinolinium typically involves the following steps:

Starting Materials: The synthesis begins with the preparation of 4-fluorobenzaldehyde and 8-hydroxyquinoline.

Condensation Reaction: The 4-fluorobenzaldehyde undergoes a condensation reaction with 8-hydroxyquinoline in the presence of a suitable catalyst to form the intermediate compound.

Oxidation: The intermediate compound is then oxidized using an oxidizing agent such as potassium permanganate or chromium trioxide to introduce the oxoethyl group.

Purification: The final product is purified using techniques such as recrystallization or chromatography to obtain pure 1-[2-(4-Fluorophenyl)-2-oxoethyl]-8-hydroxyquinolinium

Chemical Reactions Analysis

1-[2-(4-Fluorophenyl)-2-oxoethyl]-8-hydroxyquinolinium undergoes various chemical reactions, including:

Oxidation: The compound can be further oxidized to form quinolinium derivatives with different oxidation states.

Reduction: Reduction reactions can convert the oxoethyl group to a hydroxyl group, altering the compound’s reactivity.

Substitution: The fluorophenyl group can undergo nucleophilic substitution reactions, leading to the formation of various substituted derivatives.

Common Reagents and Conditions: Typical reagents used in these reactions include sodium borohydride for reduction, and halogenating agents for substitution reactions. .

Scientific Research Applications

1-[2-(4-Fluorophenyl)-2-oxoethyl]-8-hydroxyquinolinium has a wide range of applications in scientific research:

Chemistry: It is used as a building block for the synthesis of complex organic molecules and as a reagent in various organic reactions.

Biology: The compound’s unique structure allows it to interact with biological molecules, making it useful in studying enzyme mechanisms and protein-ligand interactions.

Industry: The compound’s properties make it suitable for use in the development of advanced materials, such as sensors and fluorescent probes .

Mechanism of Action

The mechanism of action of 1-[2-(4-Fluorophenyl)-2-oxoethyl]-8-hydroxyquinolinium involves its interaction with molecular targets such as enzymes and receptors. The compound can bind to active sites of enzymes, inhibiting their activity by forming stable complexes. Additionally, its fluorophenyl group can participate in π-π interactions with aromatic residues in proteins, enhancing its binding affinity. The oxoethyl group can also form hydrogen bonds with amino acid residues, further stabilizing the compound-protein complex .

Comparison with Similar Compounds

1-[2-(4-Fluorophenyl)-2-oxoethyl]-8-hydroxyquinolinium can be compared with similar compounds such as:

1-[2-(4-Fluorophenyl)-2-oxoethyl]-4,4′-bipyridinium dichloride: This compound shares a similar fluorophenyl and oxoethyl substitution but differs in its bipyridinium core, leading to different reactivity and applications.

2-(4-Fluorophenyl)H-imidazo[1,2-a]pyridine: This compound has a similar fluorophenyl group but features an imidazo[1,2-a]pyridine core, which affects its biological activity and binding properties.

2-(2-Bromo-4-fluorophenyl)acetonitrile: This compound contains a fluorophenyl group and is used in the synthesis of various organic compounds, but its acetonitrile group differentiates its reactivity from 1-[2-(4-Fluorophenyl)-2-oxoethyl]-8-hydroxyquinolinium.